Cas no 82946-70-1 (Oxazole, 2-(3-butylphenyl)-4,5-dihydro-4,4-dimethyl-)

• Product Name: Oxazole, 2-(3-butylphenyl)-4,5-dihydro-4,4-dimethyl-
• CAS No: 82946-70-1
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 679898
• PubChem ID: 12943779
• Update Time: 2025-04-19

Oxazole, 2-(3-butylphenyl)-4,5-dihydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-(3-butylphenyl)-4,5-dihydro-4,4-dimethyl-
• 2-(3-butylphenyl)-4,4-dimethyl-5H-1,3-oxazole
• 2-(3-Butylphenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole
• DTXSID60513565
• 82946-70-1

• Inchi： 1S/C15H21NO/c1-4-5-7-12-8-6-9-13(10-12)14-16-15(2,3)11-17-14/h6,8-10H,4-5,7,11H2,1-3H3
• InChI Key： QYQRBZMORGLTGD-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(=C2)CCCC)=NC(C)(C)C1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 21.6Ų